Cas no 26578-09-6 (L-Guanosine)

• Product Name: L-Guanosine
• CAS No: 26578-09-6
• MF: C₁₀H₁₃N₅O₅
• MW: 283.240721464157
• MDL: MFCD00064103
• CID: 52972
• PubChem ID: 135484501
• Update Time: 2025-04-18

L-Guanosine Chemical and Physical Properties

Names and Identifiers

• L-Guanosine
• 2-amino-9-pentofuranosyl-1,9-dihydro-purin-6-one
• β-L-GUANOSINE
• Guanine,9-b-L-ribofuranosyl- (8CI)
• guanosine
• guanine riboside
• vernine
• Guanozin
• Guanosin
• Inosine, 2-amino-
• Vernine (VAN)
• 9-beta-D-Ribofuranosylguanine
• Guanine-9-beta-D-ribofuranoside
• beta-D-Ribofuranoside, guanine-9
• Guanine, 9-beta-D-ribofuranosyl-
• 2(3H)-Imino-9-beta-D-ribofuranosyl-9H-purin-6(1H)-one
• Ribofuranoside, guanine-9, beta-D-
• Inosine, 2-amino- (VAN)
• 2-Amino-1,9-dihydro-9-beta-D-ribofuranosyl-6H-purin-6-one
• Guo
• GUANINE-9:BETA-D-RIBOFURANOSIDE
• 2-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy
• NSC816047
• SCHEMBL17993312
• 2-Amino-9-((2S,3S,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3H-purin-6(9H)-one
• 2-AMINO-9-[(2S,3S,4R,5S)-3,4-DIHYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-1H-PURIN-6-ONE
• AC-32190
• MFCD00064103
• J-700329
• NSC-816047
• E78056
• 26578-09-6
• 2-amino-9-((2S,3S,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one
• 9-beta-L-Ribofuranosylguanine
• AKOS037649163
• BS-16795
• NYHBQMYGNKIUIF-GIMIYPNGSA-N
• 2-amino-9-[(2S,3S,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6,9-dihydro-1H-purin-6-one
• SCHEMBL329614
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-beta-L-ribofuranosyl-

• MDL： MFCD00064103
• Inchi： 1S/C10H13N5O5/c11-10-13-7-4(8(19)14-10)12-2-15(7)9-6(18)5(17)3(1-16)20-9/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,19)/t3-,5-,6-,9-/m0/s1
• InChI Key： NYHBQMYGNKIUIF-GIMIYPNGSA-N
• SMILES： O1[C@@H](CO)[C@@H]([C@@H]([C@H]1N1C=NC2C(NC(N)=NC1=2)=O)O)O

Computed Properties

• Exact Mass: 283.09200
• Monoisotopic Mass: 283.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 155

Experimental Properties

• Color/Form: No data available
• Density: 2.258 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 159.51000
• LogP: -2.10550
• Vapor Pressure: Not available

L-Guanosine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides